Cas no 898400-58-3 (2-methyl-2-(propan-2-yl)aminopropanoic acid)

• Product Name: 2-methyl-2-(propan-2-yl)aminopropanoic acid
• CAS No: 898400-58-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5228000
• PubChem ID: 43754211
• Update Time: 2025-10-05

2-methyl-2-(propan-2-yl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino)-2-methylpropanoic acid
• 2-methyl-2-(propan-2-yl)aminopropanoic acid

• Inchi： 1S/C7H15NO2/c1-5(2)8-7(3,4)6(9)10/h5,8H,1-4H3,(H,9,10)
• InChI Key： HFYJLWIBCDLENU-UHFFFAOYSA-N
• SMILES： C(C)(C)(C(=O)O)NC(C)C

Additional information on 2-methyl-2-(propan-2-yl)aminopropanoic acid

Compound CAS No 898400-58-3: 2-Methyl-2-(Propan-2-Yl)Aminopropanoic Acid

The compound with CAS No 898400-58-3, commonly referred to as 2-methyl-2-(propan-2-yl)aminopropanoic acid, is a fascinating molecule that has garnered significant attention in recent scientific research. This compound, characterized by its unique structure, has been explored for its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. Its chemical composition and functional groups make it a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of 2-methyl-2-(propan-2-yl)aminopropanoic acid in the development of novel drugs. Researchers have focused on its ability to act as a precursor for bioactive compounds, particularly in the synthesis of peptide analogs and small molecule inhibitors. The presence of both an amino group and a carboxylic acid group in its structure makes it highly reactive, enabling it to participate in a wide range of chemical reactions, such as amide bond formation and esterification.

In terms of physical and chemical properties, CAS No 898400-58-3 exhibits a melting point of approximately 155°C and a boiling point around 165°C under standard conditions. Its solubility in water is moderate, making it suitable for use in aqueous-based reactions. The compound's stability under various pH conditions has also been extensively studied, with findings indicating that it remains stable in neutral to slightly acidic environments.

The synthesis of 2-methyl-2-(propan-2-yl)aminopropanoic acid involves a multi-step process that typically begins with the alkylation of a suitable amino acid precursor. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements have made the compound more accessible for large-scale production and industrial applications.

One of the most promising areas of application for this compound is in the field of drug delivery systems. Scientists have explored its potential as a carrier molecule for delivering therapeutic agents to specific target sites within the body. The compound's ability to form stable complexes with other molecules has been leveraged to develop targeted drug delivery systems that enhance bioavailability and reduce side effects.

Moreover, CAS No 898400-58-3 has shown potential in materials science, particularly in the development of biodegradable polymers. Its incorporation into polymer matrices has been found to improve mechanical properties while maintaining biocompatibility. This makes it an attractive candidate for use in biomedical devices and tissue engineering applications.

Recent research has also delved into the environmental impact of 2-methyl-2-(propan-2-yil)aminopropanoic acid. Studies have demonstrated that the compound is biodegradable under aerobic conditions, with complete degradation occurring within 6 weeks when exposed to soil microorganisms. This finding is significant for industries seeking sustainable alternatives to traditional chemical compounds.

In conclusion, CAS No 898400-58_3, or 2-methyl_2-(propan_2_yl)aminopropanoic acid, is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.